Cas no 2228992-31-0 (3-{4-chloro-3-(trifluoromethyl)phenylmethyl}azetidine)

• Product Name: 3-{4-chloro-3-(trifluoromethyl)phenylmethyl}azetidine
• CAS No: 2228992-31-0
• MF: C₁₁H₁₁ClF₃N
• MW: 249.659952402115
• CID: 5845080
• PubChem ID: 165866990
• Update Time: 2025-06-08

3-{4-chloro-3-(trifluoromethyl)phenylmethyl}azetidine Chemical and Physical Properties

Names and Identifiers

• 3-{4-chloro-3-(trifluoromethyl)phenylmethyl}azetidine
• 2228992-31-0
• 3-{[4-chloro-3-(trifluoromethyl)phenyl]methyl}azetidine
• EN300-1939575

• Inchi： 1S/C11H11ClF3N/c12-10-2-1-7(3-8-5-16-6-8)4-9(10)11(13,14)15/h1-2,4,8,16H,3,5-6H2
• InChI Key： DJBDQJUVGVGFOP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(F)(F)F)CC1CNC1

Computed Properties

• Exact Mass: 249.0532115g/mol
• Monoisotopic Mass: 249.0532115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 12Ų

Additional information on 3-{4-chloro-3-(trifluoromethyl)phenylmethyl}azetidine

Comprehensive Overview of 3-{4-chloro-3-(trifluoromethyl)phenylmethyl}azetidine (CAS No. 2228992-31-0)

The compound 3-{4-chloro-3-(trifluoromethyl)phenylmethyl}azetidine (CAS No. 2228992-31-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring an azetidine ring and a trifluoromethylphenyl group, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications due to the growing demand for novel small-molecule therapeutics and crop protection agents.

One of the key reasons for the rising interest in 3-{4-chloro-3-(trifluoromethyl)phenylmethyl}azetidine is its role in drug discovery. The azetidine scaffold is known for its conformational rigidity, which can enhance binding affinity to biological targets. This property is crucial in the development of kinase inhibitors and GPCR modulators, two hot topics in modern pharmacology. Additionally, the trifluoromethyl group is a common motif in agrochemicals, contributing to improved metabolic stability and bioavailability.

In the context of sustainable chemistry, 3-{4-chloro-3-(trifluoromethyl)phenylmethyl}azetidine aligns with the industry's shift toward green synthesis methods. Researchers are exploring catalytic processes to reduce waste and energy consumption during its production. This focus on sustainability resonates with global trends, as evidenced by the increasing number of searches for eco-friendly chemical synthesis and green pharmaceuticals.

The compound's potential extends to material science, where its structural features could be leveraged to design advanced polymers or coatings. The chloro and trifluoromethyl substituents may impart unique electronic properties, making it a candidate for organic electronics applications. This versatility has sparked discussions in academic forums and patent filings, further driving its relevance in interdisciplinary research.

From a commercial perspective, 3-{4-chloro-3-(trifluoromethyl)phenylmethyl}azetidine is part of a broader market trend favoring high-value intermediates. Companies specializing in custom synthesis and contract research are actively listing this compound in their portfolios, catering to the demand for tailor-made building blocks. Its CAS No. 2228992-31-0 serves as a critical identifier for procurement and regulatory compliance, ensuring transparency in supply chains.

In summary, 3-{4-chloro-3-(trifluoromethyl)phenylmethyl}azetidine (CAS No. 2228992-31-0) represents a multifaceted compound with promising applications across pharmaceuticals, agrochemicals, and materials science. Its structural attributes and alignment with industry trends make it a subject of ongoing exploration, reflecting the dynamic nature of modern chemical research.